Cas no 203640-52-2 (Z-L-valine trifluoroethyl ester)

• Product Name: Z-L-valine trifluoroethyl ester
• CAS No: 203640-52-2
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD03788136
• CID: 4634290
• Update Time: 2025-06-08

Z-L-valine trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Z-Val-otfa
• Z-L-valine trifluoroethyl ester
• 2,2,2-trifluoroethyl (2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate
• N-(Benzyloxycarbonyl)-L-valine 2,2,2-trifluoroethyl ester

• MDL： MFCD03788136
• Inchi： 1S/C15H18F3NO4/c1-10(2)12(13(20)23-9-15(16,17)18)19-14(21)22-8-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,19,21)/t12-/m0/s1
• InChI Key： MGBJQOMWGYZJTQ-LBPRGKRZSA-N
• SMILES： FC(COC([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 393
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Additional information on Z-L-valine trifluoroethyl ester

Comprehensive Overview of Z-L-valine trifluoroethyl ester (CAS No. 203640-52-2): Properties, Applications, and Industry Trends

Z-L-valine trifluoroethyl ester (CAS No. 203640-52-2) is a specialized amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemical applications. This compound belongs to the class of N-protected valine esters, where the Z-group (benzyloxycarbonyl) serves as a protective moiety, and the trifluoroethyl ester enhances reactivity in coupling reactions. Its unique structural features make it a valuable building block for drug discovery and proteomics studies.

In recent years, the demand for Z-L-valine trifluoroethyl ester has surged due to its role in developing peptide-based therapeutics, a hot topic in biotechnology and precision medicine. Researchers frequently search for "Z-L-valine derivatives in peptide synthesis" or "CAS 203640-52-2 applications," reflecting its relevance in solid-phase peptide synthesis (SPPS) and click chemistry. The compound’s high purity and stability under mild conditions align with the growing focus on green chemistry and sustainable manufacturing.

The trifluoroethyl ester group in 203640-52-2 offers distinct advantages, such as improved solubility in organic solvents and resistance to racemization, addressing common challenges in peptide elongation. These properties are critical for synthesizing complex peptides targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, areas dominating pharma R&D trends. Moreover, its compatibility with automated synthesizers supports the rise of high-throughput screening (HTS) platforms.

From a commercial perspective, Z-L-valine trifluoroethyl ester is often compared to alternatives like Boc-L-valine-OH or Fmoc-L-valine-OH, with users querying "Z-group vs. Fmoc in SPPS." Its cost-effectiveness and ease of deprotection make it a preferred choice for academic labs and industrial-scale production. Suppliers emphasize HPLC-grade purity and low heavy metal content to meet stringent GMP standards.

Emerging applications include its use in prodrug design and bioconjugation, particularly for antibody-drug conjugates (ADCs)—a trending topic in oncology research. The compound’s fluorinated moiety also attracts interest in PET (positron emission tomography) tracer development, linking it to advancements in diagnostic imaging.

In summary, Z-L-valine trifluoroethyl ester (CAS No. 203640-52-2) exemplifies the intersection of traditional peptide chemistry and modern drug development. Its versatility continues to inspire innovations across life sciences, driven by evolving needs for efficient synthesis and targeted therapies.